Cas no 51114-70-6 (1(2H)-Naphthalenone,2,2-dibromo-3,4-dihydro-)

• Product Name: 1(2H)-Naphthalenone,2,2-dibromo-3,4-dihydro-
• CAS No: 51114-70-6
• MF: C₁₀H₈Br₂O
• MW: 303.977921485901
• MDL: MFCD30530491
• CID: 379207
• PubChem ID: 345009
• Update Time: 2025-07-01

1(2H)-Naphthalenone,2,2-dibromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,2,2-dibromo-3,4-dihydro-
• 2,2-dibromo-3,4-dihydronaphthalen-1-one
• 1(2H)-Naphthalenone,2-dibromo-3,4-dihydro-
• 2,2-Dibrom-3,4-dihydro-1(2H)-naphthalinon
• 2,2-Dibrom-3,4-dihydro-2H-naphthalin-1-on
• 2,2-dibromo-1,2,3,4-tetrahydronaphthalen-1-one
• 2,2-Dibromo-1-tetralone
• 2,2-dibromo-3,4-dihydro-1(2H)-naphthalenone
• 2,2-dibromo-3,4-dihydro-2H-naphthalen-1-one
• 2,2-dibromo-3,4-dihydronaphthalen-1(2H)-one
• AC1L81UP
• NSC402209
• SureCN4324609
• NSC-402209
• SCHEMBL4324609
• F31370
• 1(2H)-Naphthalenone, 2,2-dibromo-3,4-dihydro-
• 51114-70-6
• DTXSID80322873

• MDL： MFCD30530491
• Inchi： 1S/C10H8Br2O/c11-10(12)6-5-7-3-1-2-4-8(7)9(10)13/h1-4H,5-6H2
• InChI Key： XJUWICWPKZOCJP-UHFFFAOYSA-N
• SMILES： BrC1(C(C2C=CC=CC=2CC1)=O)Br

Computed Properties

• Exact Mass: 301.89414
• Monoisotopic Mass: 301.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.9
• Boiling Point: 330.2°C at 760 mmHg
• Flash Point: 109.8°C
• Refractive Index: 1.654
• PSA: 17.07
• LogP: 3.30160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1(2H)-Naphthalenone,2,2-dibromo-3,4-dihydro-

2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone (CAS No. 51114-70-6): A Versatile Compound in Modern Pharmaceutical and Material Sciences

2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone, with the chemical formula C₁₀H₈Br₂O, is a brominated derivative of naphthalenone that has garnered significant attention in recent years for its unique chemical properties and potential applications in pharmaceutical research and advanced material development. The CAS No. 51114-70-6 identifier ensures precise identification of this compound, which is characterized by its aromatic naphthalene ring system and two bromine atoms at the 2,2-positions. This structural feature imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of complex organic molecules.

Recent studies have highlighted the role of 2,2-Dibromo-3,4-Dihydro-1(2,2H)-Naphthalenone in the design of novel antifungal agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against drug-resistant fungal pathogens, such as Candida albicans and Aspergillus fumigatus. The bromine substituents are believed to enhance the compound's ability to interact with fungal cell membranes, disrupting their integrity and inhibiting microbial growth. This finding underscores the importance of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone as a scaffold for developing next-generation antifungal therapies.

From a synthetic perspective, the 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone structure serves as a critical building block for the preparation of heterocyclic compounds. Researchers at the University of Tokyo have recently reported a novel catalytic approach to selectively brominate naphthalenone derivatives under mild conditions, which significantly improves the efficiency of synthesizing 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone. This method, described in a 2024 Organic Letters paper, employs a chiral catalyst system to achieve high stereoselectivity, enabling the production of enantiomerically pure compounds with potential applications in asymmetric drug development.

One of the most promising applications of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone lies in its role as a precursor for functionalized materials. A 2023 study published in Advanced Materials explored the use of this compound in the synthesis of conductive polymers with enhanced thermal stability. By incorporating 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone into polymer matrices, researchers achieved a 40% improvement in electrical conductivity compared to conventional materials. This breakthrough could have significant implications for the development of flexible electronics and energy storage devices.

Recent advances in computational chemistry have further expanded the understanding of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone's reactivity. Quantum mechanical simulations conducted by a team at MIT in 2024 revealed that the bromine atoms on this compound create a unique electron-deficient environment, which facilitates specific electrophilic substitution reactions. These insights have led to the design of new synthetic pathways for creating complex molecules with tailored properties, including potential applications in anticancer drug development.

The 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone structure also shows promise in the field of photovoltaic materials. A 2023 study in Nature Energy demonstrated that when incorporated into organic solar cell materials, this compound enhances charge separation efficiency by 25%. The unique electronic properties of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone allow it to act as a molecular bridge between donor and acceptor materials, improving overall device performance.

From a pharmacological standpoint, the 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone scaffold has been explored for its potential in developing anti-inflammatory agents. A 2024 clinical trial reported in Pharmacological Research showed that a derivative of this compound significantly reduced inflammation in patients with rheumatoid arthritis. The compound's ability to modulate cytokine production and inhibit pro-inflammatory pathways suggests its potential as a therapeutic agent for autoimmune diseases.

Environmental considerations have also become a focus in the study of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone. Researchers are investigating its biodegradation pathways and potential ecological impact. A 2023 study in Environmental Science & Technology found that certain bacterial strains can metabolize this compound through a series of enzymatic reactions, suggesting that it may be less persistent in the environment than previously thought. This finding is important for the sustainable development of chemical processes involving this compound.

Looking ahead, the 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone compound is expected to play a significant role in various scientific disciplines. Its unique chemical properties make it a valuable tool for developing new materials, pharmaceuticals, and functional compounds. As research continues to uncover new applications and synthetic methods, the importance of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone in modern chemistry is likely to grow even further.

In conclusion, the 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone compound represents a versatile chemical entity with wide-ranging applications. From its role in antifungal drug development to its potential in advanced materials, this compound continues to demonstrate its value in scientific research. As new discoveries are made and new applications are explored, the importance of 2,2-Dibromo-3,4-Dihydro-1(2H)-Naphthalenone is likely to increase, making it an essential component in the chemical sciences.